Cas no 88018-66-0 (Bicyclo[6.2.1]undecane-4,5-dione)

Bicyclo[6.2.1]undecane-4,5-dione structure
88018-66-0 structure
Product Name:Bicyclo[6.2.1]undecane-4,5-dione
CAS No:88018-66-0
MF:C11H16O2
MW:180.243543624878
CID:648285
PubChem ID:13108658
Update Time:2025-04-19

Bicyclo[6.2.1]undecane-4,5-dione Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[6.2.1]undecane-4,5-dione
    • DTXSID70518465
    • 88018-66-0
    • Inchi: 1S/C11H16O2/c12-10-5-3-8-1-2-9(7-8)4-6-11(10)13/h8-9H,1-7H2
    • InChI Key: HFUIHMVCMHAZHY-UHFFFAOYSA-N
    • SMILES: O=C1C(CCC2CCC(CC1)C2)=O

Computed Properties

  • Exact Mass: 180.115029749g/mol
  • Monoisotopic Mass: 180.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 34.1Ų
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